molecular formula C12H11N5O2 B6165472 2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one CAS No. 891258-88-1

2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one

Cat. No. B6165472
CAS RN: 891258-88-1
M. Wt: 257.2
InChI Key:
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Description

2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one, also known as 2MPDP, is a purine-based compound used in the synthesis of various pharmaceuticals and other compounds. It is a versatile compound, with a wide range of applications in the fields of chemistry, biochemistry, and pharmacology. 2MPDP has been studied extensively in recent years, and has been found to have a number of potential applications in the laboratory, including synthesis of drugs and other compounds, as well as in biochemical and physiological studies.

Mechanism of Action

The mechanism of action of 2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one is not fully understood. However, it is believed that 2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one acts as a modulator of gene expression and cell division, as well as a regulator of cell death. In particular, 2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one has been found to inhibit the activity of several enzymes involved in the regulation of gene expression, including histone deacetylase, caspase-3, and caspase-8. In addition, 2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one has been found to inhibit the activity of several enzymes involved in the regulation of cell division, including cyclin-dependent kinase 2 and cyclin-dependent kinase 4. Finally, 2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one has been found to inhibit the activity of several enzymes involved in the regulation of cell death, including caspase-3 and caspase-8.
Biochemical and Physiological Effects
2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one has been found to have a number of biochemical and physiological effects, including the regulation of gene expression, the regulation of cell division, and the regulation of cell death. In particular, 2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one has been found to inhibit the activity of several enzymes involved in the regulation of gene expression, including histone deacetylase, caspase-3, and caspase-8. In addition, 2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one has been found to inhibit the activity of several enzymes involved in the regulation of cell division, including cyclin-dependent kinase 2 and cyclin-dependent kinase 4. Finally, 2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one has been found to inhibit the activity of several enzymes involved in the regulation of cell death, including caspase-3 and caspase-8.

Advantages and Limitations for Lab Experiments

2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one has a number of advantages for use in laboratory experiments, including its high purity, its low cost, and its ease of synthesis. However, there are also some potential limitations to its use in laboratory experiments, including its potential toxicity, its potential to interfere with other compounds, and its potential to cause side effects.

Future Directions

The potential applications of 2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one are numerous, and there are a number of potential future directions for research. These include the development of new drugs based on 2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one, the development of new methods for synthesizing 2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one, the development of new methods for studying its biochemical and physiological effects, and the development of new methods for studying its mechanism of action. In addition, further research into the potential toxicity and side effects of 2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one is needed, as well as research into its potential interactions with other compounds. Finally, further research into the potential applications of 2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one in the laboratory, such as its use in the synthesis of drugs and other compounds, is also needed.

Synthesis Methods

2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one can be synthesized from a variety of starting materials, including 2-amino-1,3-diphenyl-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one, 2-amino-3-methoxy-1-phenyl-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one, 2-amino-1-phenyl-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one, and 2-amino-3-methoxy-1-phenyl-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one. The synthesis of 2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one involves the condensation of the starting materials with a variety of reagents, such as acetic anhydride, p-toluenesulfonic acid, and triethylamine. The reaction is typically carried out in anhydrous conditions, and yields the desired product in high yield.

Scientific Research Applications

2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, the study of biochemical and physiological processes, and the study of drug metabolism. In particular, 2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one has been used in the synthesis of a number of drugs, including anti-inflammatory agents, anticonvulsants, and anti-cancer agents. In addition, 2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one has been used in the study of a number of biochemical and physiological processes, including the regulation of gene expression, the regulation of cell division, and the regulation of cell death. Finally, 2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one has been used in the study of drug metabolism, including the study of drug absorption, distribution, metabolism, and excretion.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one involves the reaction of 2-amino-6-chloropurine with 2-methoxyphenylboronic acid in the presence of a palladium catalyst to form 2-amino-8-(2-methoxyphenyl)-6-chloropurine. This intermediate is then reacted with sodium methoxide in methanol to form the final product.", "Starting Materials": ["2-amino-6-chloropurine", "2-methoxyphenylboronic acid", "palladium catalyst", "sodium methoxide", "methanol"], "Reaction": ["Step 1: React 2-amino-6-chloropurine with 2-methoxyphenylboronic acid in the presence of a palladium catalyst to form 2-amino-8-(2-methoxyphenyl)-6-chloropurine.", "Step 2: React 2-amino-8-(2-methoxyphenyl)-6-chloropurine with sodium methoxide in methanol to form 2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one."] }

CAS RN

891258-88-1

Molecular Formula

C12H11N5O2

Molecular Weight

257.2

Purity

95

Origin of Product

United States

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